Syngas production by catalytic reforming of renewables for power generation in solid oxide fuel cells

Catalysis Science & Technology Pub Date: 2016-01-19 DOI: 10.1039/C5CY01800E

Abstract

Ni and Co as active metals, supported on Al2O3, ZnO and AlZnOx were tested in partial oxidation and the steam reforming processes. The effect of catalysts for syngas production by catalytic reforming of bioethanol and acetic acid for power generation of SOFC was studied. Single supported Ni or Co catalysts, showed high activity but different product distribution. The Al2O3 supported catalysts were quickly deactivated by carbon deposition because of ethylene and acetone formation over the strong acidic sites of alumina. The ZnO supported catalysts showed a remarkable higher syngas productivity compared to the Al2O3 supported samples. The catalysts supported over mixed oxide, showed higher activity in partial oxidation and the steam reforming in comparison to single oxide samples. In partial oxidation of ethanol NiAlZnOx sample was more active, however in steam reforming of acetic acid CoAlZnOx sample showed better performance. In situ XRD study of ZnO and AlZnOx supported samples showed that both series have similar phase composition, which is determined by the properties of ZnO, especially its oxygen mobility at high temperature. Alloy structure formation and the reduction of active metals under the reaction conditions provided high performance of these catalysts in partial oxidation and steam reforming with high production to syngas.

Graphical abstract: Syngas production by catalytic reforming of renewables for power generation in solid oxide fuel cells
Syngas production by catalytic reforming of renewables for power generation in solid oxide fuel cells
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Catalysis Science & Technology
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